Cas no 38870-89-2 (Methoxyacetyl chloride, stabilized)

• Product Name: Methoxyacetyl chloride, stabilized
• CAS No: 38870-89-2
• MF: C₃H₅ClO₂
• MW: 108.52360033989
• MDL: MFCD00000728
• CID: 54927
• PubChem ID: 96623
• Update Time: 2025-06-08

Methoxyacetyl chloride, stabilized Chemical and Physical Properties

Names and Identifiers

• Methoxyacetyl chloride
• Methoxyacetyl Chloride [Chloromethylating Reagent]
• 2-methoxyacetyl chloride
• Methoxyacetyl chloride, stabilized
• Methoxyacetic acid chloride
• Acetylchloride, methoxy- (6CI,9CI)
• NSC 82321
• a-Methoxyacetyl chloride
• Methoxyacetic acidchloride
• methoxy-acetic acid chloride
• A824314
• 2-methoxyacetylchloride
• Acetyl chloride, methoxy-
• CH3OCH2COCl
• 2-methoxy-acetyl chloride
• alpha-methoxyacetyl chloride
• EINECS 254-169-2
• NS00030477
• DTXSID5075238
• Methyl3-{[2-(diaminomethyleneamino)thiazol-4-yl]methylthio}propanimidate
• 38870-89-2
• FT-0628307
• M0970
• D78222
• MFCD00000728
• T66S02B1S3
• AKOS000121323
• EN300-21264
• UNII-T66S02B1S3
• methoxy acetyl chloride
• methoxyl-acetyl chloride
• F2190-0027
• 2-methoxy-acetic acid chloride
• methoxy-acetyl chloride
• ACETYL CHLORIDE, 2-METHOXY-
• Methoxyacetyl chloride, 97%
• 2-methoxy acetyl chloride
• J-640336
• AMY40728
• (methyloxy)acetyl chloride
• J-800339
• 2-methoxyethanoyl chloride
• methoxy acetic acid chloride
• SCHEMBL9123
• NSC82321
• methoxy acetylchloride
• Methoxyacetyl chloride stab. with 0.3 % MgO
• VS-08521
• NSC-82321
• 2-Methoxyacetyl Chloride; Methoxyacetic Acid Chloride; NSC 82321; a-Methoxyacetyl Chloride
• STL370329
• DTXCID9039575
• Methoxyacetylchloride
• DB-000291
• BBL027308

• MDL： MFCD00000728
• Inchi： 1S/C3H5ClO2/c1-6-2-3(4)5/h2H2,1H3
• InChI Key： JJKWHOSQTYYFAE-UHFFFAOYSA-N
• SMILES： ClC(COC)=O
• BRN： 1740244

Computed Properties

• Exact Mass: 107.99800
• Monoisotopic Mass: 107.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.187 g/mL at 25 °C(lit.)
• Melting Point: <-40°C
• Boiling Point: 113°C(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: n20/D 1.419(lit.)
• Solubility: Miscible with acetone, ether, carbon tetrachloride and chloroform.
• Water Partition Coefficient: React
• PSA: 26.30000
• LogP: 0.39820
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

Methoxyacetyl chloride, stabilized Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34-36/37
• Safety Instruction： S26-S36/37/39-S45-S25-S16
• FLUKA BRAND F CODES：9-19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：0-10°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R34; R36/37
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Methoxyacetyl chloride, stabilized

Comprehensive Guide to Methoxyacetyl Chloride, Stabilized (CAS No. 38870-89-2): Properties, Applications, and Industry Insights

Methoxyacetyl chloride, stabilized (CAS 38870-89-2) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This acyl chloride derivative, featuring a methoxy group (–OCH₃) adjacent to its reactive carbonyl center, exhibits unique reactivity patterns that make it invaluable for precision chemical transformations. With growing interest in sustainable chemistry and green synthesis methods, researchers are increasingly exploring optimized protocols for handling this reagent to minimize waste generation.

The molecular structure of methoxyacetyl chloride (C₃H₅ClO₂) combines the electrophilic character of acid chlorides with the electron-donating effects of the methoxy substituent. This duality enables selective nucleophilic acyl substitution reactions under milder conditions compared to unsubstituted acetyl chlorides. Recent studies highlight its role in synthesizing biologically active intermediates, particularly in developing novel antiviral compounds and crop protection agents – topics currently trending in scientific literature and patent filings.

Industrial applications of CAS 38870-89-2 frequently appear in discussions about high-value chemical manufacturing. The stabilized formulation addresses stability concerns during storage and transportation, a critical consideration for supply chain professionals. Analytical techniques like GC-MS and FTIR spectroscopy are essential for quality control, with purity thresholds exceeding 98% typically required for pharmaceutical-grade material. These quality parameters align with current Good Manufacturing Practice (cGMP) standards dominating industry conversations.

Environmental and safety aspects of methoxyacetyl chloride derivatives have gained attention amidst evolving regulatory landscapes. Modern research focuses on developing atom-efficient processes that incorporate this reagent while reducing solvent consumption – a response to the chemical industry's emphasis on circular economy principles. The compound's behavior in catalytic systems and potential for flow chemistry applications represent cutting-edge investigation areas frequently searched in academic databases.

From a commercial perspective, market analyses reveal growing demand for functionalized acyl chlorides like methoxyacetyl chloride, stabilized across Asia-Pacific pharmaceutical hubs. Suppliers emphasize batch-to-batch consistency and documentation transparency, reflecting broader industry shifts toward digital quality assurance systems. Technical bulletins often highlight compatibility with continuous manufacturing platforms, addressing one of the most searched topics in modern process chemistry forums.

Emerging research explores the compound's utility in peptide modification and polymer chemistry, particularly for creating specialty materials with tailored solubility profiles. These applications connect with trending searches about advanced material design and bioconjugation techniques. The methoxy group's influence on reaction selectivity makes this reagent particularly valuable for constructing complex molecular architectures – a subject of numerous recent publications in synthetic methodology journals.

Handling protocols for 38870-89-2 continue to evolve with technological advancements. Modern facilities employ automated dispensing systems and real-time monitoring equipment when working with such reactive intermediates. These operational improvements respond to industry-wide searches for process intensification solutions and laboratory automation best practices. Technical communities frequently discuss optimal stabilization systems and inhibitor packages that extend shelf life while maintaining reactivity.

The compound's physicochemical properties – including its characteristic boiling point (~135°C) and density (1.18 g/cm³) – make it suitable for diverse scale-up scenarios. Process chemists often search for data on its azeotropic behavior and solvent compatibility, information crucial for designing efficient workup procedures. Recent patent literature demonstrates innovative applications in asymmetric synthesis, particularly when paired with modern organocatalysts.

Quality specifications for methoxyacetyl chloride, stabilized vary by application sector, with pharmaceutical applications demanding rigorous impurity profiling. Analytical method development for related substances remains an active research area, as evidenced by conference presentations and technique-focused webinars. These discussions intersect with popular searches about HPLC method optimization and spectroscopic characterization of reactive intermediates.

Future perspectives on CAS 38870-89-2 applications involve its potential in biocatalysis systems and photochemical transformations – two rapidly growing fields in synthetic chemistry. The compound's compatibility with enzymatic acylation and visible-light-mediated reactions appears in recent grant proposals and research previews, indicating directions for forthcoming innovations. These developments align with global research priorities in benign-by-design chemistry and energy-efficient synthesis.